Ethyl 9-methylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-8-carboxylate

• Molecular Formula: C11H10N4O2S
• Molecular Weight: 262.29 g/mol
• IUPAC Name: ethyl 12-methyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene-11-carboxylate
• InChI: InChI=1S/C11H10N4O2S/c1-3-17-11(16)8-6(2)7-9-14-13-5-15(9)4-12-10(7)18-8/h4-5H,3H2,1-2H3
• InChI Key: BSXVIMZFTLBBEE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=C(S1)N=CN3C2=NN=C3)C

Description

Ethyl 9-methylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-8-carboxylate, also known as EMT, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. EMT is a member of the thienotriazolopyrimidine family of compounds and has been shown to exhibit promising biological activity.

Mechanism of Action

The mechanism of action of Ethyl 9-methylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-8-carboxylate is not well understood. However, it has been suggested that this compound may act by inhibiting DNA synthesis and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth of bacteria and fungi. This compound has also been shown to have antioxidant and anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One advantage of Ethyl 9-methylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-8-carboxylate is its ability to exhibit potent biological activity at low concentrations. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several potential future directions for research on Ethyl 9-methylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-8-carboxylate. One area of interest is the development of novel this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the mechanism of action of this compound and its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of this compound-based drug delivery systems is an area of interest for future research.

Synthesis Methods

Ethyl 9-methylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-8-carboxylate can be synthesized using a variety of methods, including the reaction of 2-aminothiophenol with ethyl cyanoacetate, followed by cyclization with hydrazine hydrate and subsequent alkylation with ethyl iodide. Other methods involve the reaction of 2-aminothiophenol with ethyl acetoacetate, followed by condensation with formamide and cyclization with hydrazine hydrate.

Scientific Research Applications

Ethyl 9-methylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-8-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to have antibacterial and antifungal activity.